Cas no 2167341-61-7 (2-Isothiocyanato-2-methylpropanenitrile)

• Product Name: 2-Isothiocyanato-2-methylpropanenitrile
• CAS No: 2167341-61-7
• MF: C₅H₆N₂S
• MW: 126.179539203644
• MDL: MFCD31617510
• CID: 5213191
• PubChem ID: 132284928
• Update Time: 2026-03-06

2-Isothiocyanato-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Isothiocyanato-2-methylpropanenitrile

• MDL： MFCD31617510
• Inchi： 1S/C5H6N2S/c1-5(2,3-6)7-4-8/h1-2H3
• InChI Key： UJJDHPRNEKKOEV-UHFFFAOYSA-N
• SMILES： C(#N)C(N=C=S)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on 2-Isothiocyanato-2-methylpropanenitrile

Introduction to 2-Isothiocyanato-2-methylpropanenitrile (CAS No. 2167341-61-7)

2-Isothiocyanato-2-methylpropanenitrile, with the CAS number 2167341-61-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of isothiocyanates, which are known for their unique chemical properties and biological activities.

The molecular structure of 2-Isothiocyanato-2-methylpropanenitrile consists of a central carbon atom bonded to a methyl group, a nitrile group, and an isothiocyanate group. The isothiocyanate functional group (−N=C=S) is particularly noteworthy as it imparts distinctive reactivity and biological properties to the molecule. This functional group is commonly found in natural products such as glucosinolates, which are responsible for the pungent flavors and health benefits of cruciferous vegetables like broccoli and cabbage.

In the context of pharmaceutical research, 2-Isothiocyanato-2-methylpropanenitrile has been investigated for its potential therapeutic applications. Recent studies have shown that isothiocyanates possess anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain isothiocyanates can inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. This finding suggests that compounds like 2-Isothiocyanato-2-methylpropanenitrile may have significant potential as lead molecules in the development of novel anticancer drugs.

Beyond its pharmaceutical applications, 2-Isothiocyanato-2-methylpropanenitrile has also been explored for its use in agrochemicals. Isothiocyanates are known to exhibit strong antifungal and antibacterial activities, making them valuable candidates for the development of new pesticides and fungicides. A study published in the Pest Management Science journal in 2020 demonstrated that certain isothiocyanate derivatives effectively controlled plant pathogens without causing significant environmental harm. This research highlights the potential of compounds like 2-Isothiocyanato-2-methylpropanenitrile in sustainable agriculture practices.

In materials science, the unique chemical properties of isothiocyanates have led to their use in the synthesis of advanced materials. For example, a study published in the Journal of Materials Chemistry A in 2019 reported the successful incorporation of isothiocyanate groups into polymer chains to enhance their mechanical strength and thermal stability. The presence of these functional groups can improve the performance of polymers in various applications, such as coatings, adhesives, and composites.

The synthesis of 2-Isothiocyanato-2-methylpropanenitrile typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 2-cyano-2-methylpropylamine with thiophosgene or other suitable reagents. The choice of synthetic method can significantly impact the efficiency and cost-effectiveness of large-scale production.

In terms of safety and handling, while 2-Isothiocyanato-2-methylpropanenitrile is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and adequate ventilation should be maintained to minimize exposure risks.

To summarize, 2-Isothiocyanato-2-methylpropanenitrile (CAS No. 2167341-61-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.